Cas no 1060815-26-0 (1-(pyridin-4-yl)cyclopropan-1-amine)

1-(pyridin-4-yl)cyclopropan-1-amine structure
1060815-26-0 structure
Product Name:1-(pyridin-4-yl)cyclopropan-1-amine
CAS No:1060815-26-0
MF:C8H10N2
MW:134.178401470184
MDL:MFCD09910036
CID:1011014
PubChem ID:53415772
Update Time:2025-11-01

1-(pyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(PYRIDIN-4-YL)CYCLOPROPANAMINE
    • 1-(4-pyridinyl)Cyclopropanamine
    • 1-(pyridin-4-yl)cyclopropanamine bis(4-methylbenzenesulfonate)
    • 1-pyridin-4-ylcyclopropan-1-amine
    • 1-Pyridin-4-yl-cyclopropylamine
    • 1-(pyridin-4-yl)cyclopropan-1-amine
    • MFCD09910036
    • CS-0088319
    • AB55046
    • SY248660
    • DA-30905
    • AKOS011972493
    • SCHEMBL2894741
    • AC2827
    • GOMKSDWWSUWVOG-UHFFFAOYSA-N
    • EN300-1255447
    • 1060815-26-0
    • MDL: MFCD09910036
    • Inchi: 1S/C8H10N2/c9-8(3-4-8)7-1-5-10-6-2-7/h1-2,5-6H,3-4,9H2
    • InChI Key: GOMKSDWWSUWVOG-UHFFFAOYSA-N
    • SMILES: NC1(C2C=CN=CC=2)CC1

Computed Properties

  • Exact Mass: 134.084398327g/mol
  • Monoisotopic Mass: 134.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 2.2±0.1 g/cm3
  • Boiling Point: 395.7±37.0 °C at 760 mmHg
  • Flash Point: 193.1±26.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(pyridin-4-yl)cyclopropan-1-amine Security Information

1-(pyridin-4-yl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0933-1g
1-Pyridin-4-yl-cyclopropylamine
1060815-26-0 97%
1g
5071.29CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0933-5g
1-Pyridin-4-yl-cyclopropylamine
1060815-26-0 97%
5g
16943.89CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0933-500mg
1-Pyridin-4-yl-cyclopropylamine
1060815-26-0 97%
500mg
2535.65CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0933-250mg
1-Pyridin-4-yl-cyclopropylamine
1060815-26-0 97%
250mg
1679.12CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0933-100mg
1-Pyridin-4-yl-cyclopropylamine
1060815-26-0 97%
100mg
1263.58CNY 2021-05-07
Chemenu
CM170145-1g
1-(pyridin-4-yl)cyclopropan-1-amine
1060815-26-0 95%
1g
$574 2021-08-05
Chemenu
CM170145-1g
1-(pyridin-4-yl)cyclopropan-1-amine
1060815-26-0 95%
1g
$748 2023-02-19
Alichem
A029185030-1g
1-(Pyridin-4-yl)cyclopropanamine
1060815-26-0 95%
1g
$499.95 2023-09-04
Enamine
EN300-1255447-50mg
1-(pyridin-4-yl)cyclopropan-1-amine
1060815-26-0
50mg
$1044.0 2023-10-02
Enamine
EN300-1255447-100mg
1-(pyridin-4-yl)cyclopropan-1-amine
1060815-26-0
100mg
$1093.0 2023-10-02

Additional information on 1-(pyridin-4-yl)cyclopropan-1-amine

Recent Advances in the Study of 1-(pyridin-4-yl)cyclopropan-1-amine (CAS: 1060815-26-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(pyridin-4-yl)cyclopropan-1-amine (CAS: 1060815-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 1-(pyridin-4-yl)cyclopropan-1-amine as a versatile building block in medicinal chemistry. Its cyclopropane ring and pyridine moiety contribute to its stability and ability to interact with biological targets, making it a promising scaffold for drug development. Researchers have explored its use in the synthesis of novel inhibitors targeting enzymes such as kinases and proteases, which are critical in various disease pathways, including cancer and inflammatory disorders.

One of the key breakthroughs in the study of this compound is its application in the development of small-molecule modulators for G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the ability of 1-(pyridin-4-yl)cyclopropan-1-amine to selectively bind to specific receptor subtypes has opened new avenues for therapeutic intervention. For instance, recent preclinical studies have demonstrated its efficacy in modulating adenosine receptors, which play a role in cardiovascular and neurological diseases.

In addition to its pharmacological potential, advancements in the synthetic routes for 1-(pyridin-4-yl)cyclopropan-1-amine have been reported. Novel catalytic methods have been developed to improve the yield and purity of the compound, addressing previous challenges in its large-scale production. These innovations are crucial for facilitating further research and eventual clinical translation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Ongoing research is focused on structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 1-(pyridin-4-yl)cyclopropan-1-amine (CAS: 1060815-26-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies will likely explore its potential in combination therapies and personalized medicine, further expanding its impact on the pharmaceutical industry.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.